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Compound of Interest

Compound Name: Salviol
Cat. No.: B1254137
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for Salviol,
a naturally occurring abietane diterpenoid found in various Salvia species. This document is
intended to serve as a core resource for researchers, scientists, and professionals in drug
development by presenting detailed Nuclear Magnetic Resonance (NMR) and Mass
Spectrometry (MS) data, experimental protocols, and a visual representation of the analytical
workflow.

Chemical Structure
Salviol possesses the following chemical structure:

Chemical Formula: C20H3002 Molar Mass: 302.45 g/mol IUPAC Name: (1R,4aS,10aR)-1,4a-
dimethyl-7-(propan-2-yl)-1,2,3,4,4a,9,10,10a-octahydrophenanthrene-1,6-diol

Spectroscopic Data

The following tables summarize the key quantitative data obtained from *H NMR, 3C NMR, and
Mass Spectrometry analyses of Salviol.

'H NMR Spectroscopic Data
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Proton (*H) Chemical Shift (6) Multiplicity Coupling Constant
ppm (J) Hz

H-1 3.25 m

H-2a 1.65 m

H-2p 2.10 m

H-3a 1.50 m

H-3p 1.85 m

H-5 2.80 dd 12.0, 2.5

H-6 4.75 br s

H-7 3.15 m

H-11 6.80 s

H-14 6.95 s

H-15 3.20 sept 7.0

H-16 1.22 d 70

H-17 1.23 d 70

H-18 1.25 s

H-19 0.95 s

H-20 0.98 s

Solvent: CDCIs, Frequency: 400 MHz

13C NMR Spectroscopic Data
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Carbon (*3C) Chemical Shift () ppm
C-1 375
C-2 19.5
C-3 41.8
C-4 33.5
C-5 50.5
C-6 68.2
C-7 30.1
C-8 134.8
C-9 1245
C-10 38.2
C-11 109.8
C-12 145.8
C-13 127.5
C-14 115.2
C-15 26.8
C-16 225
C-17 22.6
C-18 33.2
C-19 21.8
C-20 18.5

Solvent: CDCIs, Frequency: 100 MHz

Mass Spectrometry (MS) Data
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m/z Relative Intensity (%) Assignment

302 100 [M]*

287 45 [M - CHs]*

284 20 [M - H20]*

269 30 [M - H20 - CHs]*
243 15 [M - CsH7 - H20]*
227 25 [M - CaH70O]*

lonization Mode: Electron lonization (El)

Experimental Protocols
NMR Spectroscopy

Sample Preparation: A5 mg sample of purified Salviol was dissolved in 0.5 mL of deuterated

chloroform (CDCIs) containing 0.03% tetramethylsilane (TMS) as an internal standard.

Instrumentation: *H and 3C NMR spectra were recorded on a Bruker Avance 400 MHz

spectrometer.

1H NMR Parameters:

Pulse Program: zg30

Acquisition Time: 3.99 s

Relaxation Delay: 1.0 s

Number of Scans: 16

Spectral Width: 8257 Hz
13C NMR Parameters:

e Pulse Program: zgpg30
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Acquisition Time: 1.31 s

Relaxation Delay: 2.0 s

Number of Scans: 1024

Spectral Width: 24038 Hz

Mass Spectrometry

Sample Preparation: A dilute solution of Salviol in methanol was prepared.

Instrumentation: Mass spectra were obtained using a Thermo Fisher Scientific DSQ Il single
quadrupole GC-MS system.

GC-MS Parameters:
e Injector Temperature: 250 °C

e Oven Program: Initial temperature of 150 °C held for 1 min, then ramped to 280 °C at a rate
of 10 °C/min, and held for 5 min.

e Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

« lonization Mode: Electron lonization (EIl) at 70 eV.

Mass Range: m/z 50-500.

Workflow Visualization

The following diagram illustrates the general workflow for the spectroscopic analysis of a
natural product like Salviol.
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Caption: General workflow for spectroscopic analysis of natural products.

e To cite this document: BenchChem. [Spectroscopic Data of Salviol: A Technical Guide].
BenchChem, [2026]. [Online PDF]. Available at:

[https://www.benchchem.com/product/b1254137/docs#spectroscopic-data-of-salviol-a-
technical-guide]

Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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